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Compound of Interest

Compound Name: 1-Bromohept-2-ene

Cat. No.: B2656419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(E)-1-Bromohept-2-ene is an unsaturated organobromine compound with the chemical

formula C₇H₁₃Br. While specific experimental data for this compound is limited in publicly

accessible literature, this guide provides a summary of its known properties, predicted

characteristics, and general synthetic approaches. It serves as a foundational resource for

researchers interested in its potential applications in organic synthesis and medicinal chemistry.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of (E)-1-bromohept-2-ene are

not readily available. The following table summarizes computed data obtained from publicly

available chemical databases.[1]

Property Value Source

Molecular Formula C₇H₁₃Br PubChem[1]

Molecular Weight 177.08 g/mol PubChem[1]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

LogP 3.4 PubChem (Computed)[1]
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Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of (E)-1-bromohept-2-ene is

not documented in the searched literature, it can be conceptually synthesized via allylic

bromination of (E)-hept-2-ene. A general approach for such a transformation involves the use

of N-bromosuccinimide (NBS) in the presence of a radical initiator, such as light or a peroxide.

A plausible synthetic pathway is the reaction of (E)-hept-2-en-1-ol with a brominating agent like

phosphorus tribromide (PBr₃). This method is a standard procedure for converting allylic

alcohols to allylic bromides.

(E)-1-bromehept-2-ene, as an allylic bromide, is expected to be a reactive alkylating agent. The

bromine atom can be displaced by a variety of nucleophiles in Sₙ2 or Sₙ2' reactions, making it a

potentially useful building block in organic synthesis for the introduction of the (E)-hept-2-enyl

group.

Spectroscopic Data
Specific ¹H NMR, ¹³C NMR, and detailed mass spectrometry fragmentation patterns for (E)-1-
bromohept-2-ene are not available in the reviewed literature. PubChem lists the existence of a

GC-MS and an IR spectrum but does not provide the actual data.[2]

Potential Applications in Drug Development
There is no direct evidence or research found concerning the biological activity or application of

(E)-1-bromohept-2-ene in drug development. However, allylic halides, in general, are known to

be reactive electrophiles that can alkylate biological nucleophiles. This reactivity can be a basis

for cytotoxicity, but also for the design of targeted covalent inhibitors in drug discovery. The

lipophilic heptenyl chain could influence the compound's pharmacokinetic properties. Any

potential therapeutic application would require extensive investigation into its efficacy and

toxicological profile.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, purification, and analysis of (E)-1-
bromohept-2-ene are not available in the public domain based on the conducted searches.
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Researchers would need to develop and validate their own methods based on general

procedures for the synthesis and handling of analogous allylic bromides.

Logical Relationships and Workflows
The following diagram illustrates a conceptual workflow for the synthesis and potential

investigation of (E)-1-bromohept-2-ene.
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Caption: Conceptual research workflow for (E)-1-bromohept-2-ene.

The following diagram illustrates the general mechanism of allylic bromination using N-

bromosuccinimide (NBS), a plausible route to synthesize (E)-1-bromohept-2-ene.
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General Mechanism of Allylic Bromination with NBS
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Caption: Allylic bromination reaction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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